Cas no 134378-95-3 (3-p-tolylisoxazole-5-carboxylic acid)

• Product Name: 3-p-tolylisoxazole-5-carboxylic acid
• CAS No: 134378-95-3
• MF: C₁₁H₉NO₃
• MW: 203.194062948227
• CID: 4590838
• PubChem ID: 19976908
• Update Time: 2024-11-05

3-p-tolylisoxazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-methylphenyl)-1,2-oxazole-5-carboxylic acid
• 5-Isoxazolecarboxylic acid, 3-(4-methylphenyl)-
• 3-p-tolylisoxazole-5-carboxylic acid
• SCHEMBL8880032
• 3-(4 -methylphenyl) isoxazole-5-carboxylic acid
• 3-(4-methylphenyl)-1,2-oxazole-5-carboxylicacid
• 134378-95-3
• Z367654540
• QHISGBCCUGZEEN-UHFFFAOYSA-N
• CS-0247441
• AKOS008119675
• EN300-36616
• 3-(4-methylphenyl)isoxazole-5-carboxylic acid
• G22384
• J-006528

• Inchi： 1S/C11H9NO3/c1-7-2-4-8(5-3-7)9-6-10(11(13)14)15-12-9/h2-6H,1H3,(H,13,14)
• InChI Key： QHISGBCCUGZEEN-UHFFFAOYSA-N
• SMILES： O1C(C(O)=O)=CC(C2=CC=C(C)C=C2)=N1

Computed Properties

• Exact Mass: 203.058243149g/mol
• Monoisotopic Mass: 203.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 63.3Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 433.5±33.0 °C at 760 mmHg
• Flash Point: 216.0±25.4 °C
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

3-p-tolylisoxazole-5-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)